3-(4-aminophenyl)-2-furancarboxylic Acid hydrazide

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 3-(4-aminophenyl)furan-2-carbohydrazide
• InChI: InChI=1S/C11H11N3O2/c12-8-3-1-7(2-4-8)9-5-6-16-10(9)11(15)14-13/h1-6H,12-13H2,(H,14,15)
• InChI Key: RYWWPGRJXHWFSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(OC=C2)C(=O)NN)N

Description

3-(4-aminophenyl)-2-furancarboxylic Acid hydrazide is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After ethyl 3-(4-aminophenyl)-2-furan carboxylate (7 g) was dissolved in a mixed solvent of 1,4-dioxane (7 mL) and ethanol (3 mL), hydrazine monohydrate (11.4 mL) was added. The mixture was heated at reflux for 6 hours. Ethyl acetate (100 mL) was added to the reaction mixture, and the mixture was washed with a saturated sodium chloride solution. Thereafter, the organic layer was dried over magnesium sulfate and concentrated under reduced pressure, thereby giving 3.8 g of the target compound as a solid.